Cas no 1218790-64-7 (2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid)

2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, improving reactivity in palladium-catalyzed transformations. The butoxy substituent at the 2-position provides steric and electronic modulation, potentially increasing selectivity in coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where the pyridine core and trifluoromethyl group are common pharmacophores. Its boronic acid functionality enables efficient formation of carbon-carbon bonds with various aryl or vinyl halides. The compound exhibits good stability under standard handling conditions, making it practical for synthetic applications. It serves as a key intermediate for constructing complex molecules containing trifluoromethyl-substituted pyridine moieties.
2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid structure
1218790-64-7 structure
Product Name:2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid
CAS No:1218790-64-7
MF:C10H13BF3NO3
MW:263.021333456039
MDL:MFCD15143468
CID:829217
PubChem ID:53216368
Update Time:2025-07-02

2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Butoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
    • (2-Butoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
    • 2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid
    • [2-butoxy-5-(trifluoromethyl)pyridin-3-yl]boronic acid
    • Boronic acid, B-[2-butoxy-5-(trifluoromethyl)-3-pyridinyl]-
    • SCHEMBL13697338
    • 2-BUTOXY-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
    • AKOS015839659
    • AT15529
    • (2-Butoxy-5-(trifluoromethyl)pyridin-3-yl)boronicacid
    • ORZGWYBUBBSXCL-UHFFFAOYSA-N
    • CS-0175928
    • BS-21180
    • DB-364943
    • MFCD15143468
    • DTXSID60681612
    • 1218790-64-7
    • MDL： MFCD15143468
    • Inchi： 1S/C10H13BF3NO3/c1-2-3-4-18-9-8(11(16)17)5-7(6-15-9)10(12,13)14/h5-6,16-17H,2-4H2,1H3
    • InChI Key： ORZGWYBUBBSXCL-UHFFFAOYSA-N
    • SMILES： FC(C1=CN=C(C(B(O)O)=C1)OCCCC)(F)F

Computed Properties

  • Exact Mass: 263.09400
  • Monoisotopic Mass: 263.0940579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 62.58000
  • LogP: 0.95910

2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228555-1g
2-Butoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
 1218790-64-7 95%
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Fluorochem
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Chemenu
CM136567-1g
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Chemenu
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Chemenu
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(2-Butoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
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abcr
AB271442-1 g
2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; .
 1218790-64-7 95%
1g
 €144.00 2023-04-26
abcr
AB271442-5 g
2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; .
 1218790-64-7 95%
5g
 €348.00 2023-04-26
abcr
AB271442-25 g
2-Butoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; .
 1218790-64-7 95%
25g
 €858.00 2023-04-26
Matrix Scientific
095629-1g
(2-Butoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid, 95+%
 1218790-64-7 95+%
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 $303.00 2023-09-05

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